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For Immediate Release

This technical guide serves as a centralized resource for researchers, scientists, and

professionals in drug development, providing a detailed overview of the nomenclature

associated with Chromium(III) Bromide Hexahydrate. Accurate identification of chemical

compounds is fundamental to research and development, ensuring reproducibility and clarity in

scientific communication. This document outlines the various synonyms, identifiers, and

isomeric forms of Chromium(III) Bromide Hexahydrate, facilitating precise sourcing and

documentation.

Chemical Identification and Synonyms
Chromium(III) Bromide Hexahydrate is a highly water-soluble crystalline chromium source.[1]

It is essential to recognize its various synonyms to ensure accurate identification in literature

and supplier databases. The compound is systematically known by its IUPAC name and is also

referred to by several common and commercial synonyms.
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Identifier Type Value Source

Primary Name
Chromium(III) Bromide

Hexahydrate
[2]

IUPAC Name
chromium(3+) tribromide

hexahydrate
[3][4]

Alternative IUPAC tribromochromium;hexahydrate [2]

CAS Number 13478-06-3 [5]

EC Number 233-088-6 [1]

PubChem CID 71311496 [2]

UNII 42D0736Y63 [4]

Molecular Formula CrBr₃・6H₂O or Br₃CrH₁₂O₆ [2][5]

A variety of synonyms are used interchangeably in chemical literature and commercial listings.

These include:

Chromic bromide hexahydrate[4][6]

Chromium tribromide, hydrous[3][7][8]

Chromium(III) bromide[7][8]

Dibromotetraaquochromium bromide dihydrate[4]

It is important to note that Chromium(III) Bromide Hexahydrate can exist in two isomeric

forms:

Dibromotetraaquochromium bromide dihydrate: Appears as green, deliquescent crystals.[7]

[9]

Hexaaquochromium tribromide: Presents as violet, deliquescent crystals.[7][9]

The relationship between these synonyms and the primary compound is illustrated in the

logical diagram below.
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Synonym and Isomer Relationships

Experimental Protocols
Detailed experimental protocols involving Chromium(III) Bromide Hexahydrate are contingent

on the specific application, such as its use as a precursor for catalysts in the oligomerization of

ethylene.[10] Methodologies for synthesis, purification, and analysis would be provided in this

section based on the specific experimental context. Researchers requiring protocols for specific

applications are encouraged to consult relevant literature, citing the compound by its CAS

number (13478-06-3) to ensure procedural accuracy.

This guide provides a foundational understanding of the nomenclature for Chromium(III)
Bromide Hexahydrate. For specific experimental applications and safety data, professionals

should consult the appropriate material safety data sheets and peer-reviewed scientific

literature.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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